Cas no 1806178-69-7 (Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806178-69-7
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836139
• Update Time: 2025-06-09

Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)5-2-4(13)7(6(3-14)15-5)18-9(10,11)12/h2H,3,14H2,1H3
• InChI Key： LTKCBIVYVWOLDT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)N=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806178-69-7): A Comprehensive Overview

Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806178-69-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development and synthetic chemistry. Its unique combination of functional groups, including an amino methyl group, an iodine substituent, and a trifluoromethoxy group, makes it a versatile building block for the synthesis of more complex molecules.

The< strong>Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate molecule exhibits a pyridine core, which is a common scaffold in many biologically active compounds. The presence of an iodine atom at the 4-position enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The< strong>2-(aminomethyl) group provides a nucleophilic site for further functionalization, allowing chemists to attach various pharmacophores that can modulate kinase activity. Recent studies have demonstrated the utility of this compound in generating potent inhibitors targeting specific kinases, which could lead to the development of new therapeutic agents.

The< strong>3-(trifluoromethoxy) group is another key feature that contributes to the compound's versatility. Trifluoromethoxy groups are known to enhance metabolic stability and binding affinity in drug molecules. This modification can be particularly beneficial in designing drugs that require prolonged half-lives or improved interactions with biological targets. In addition, the trifluoromethoxy group can influence the electronic properties of the molecule, making it more amenable to further chemical modifications.

In recent years, there has been a growing interest in using computational methods to predict the biological activity of novel compounds. The< strong>Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has been subjected to various computational studies to elucidate its potential interactions with biological targets. These studies have provided valuable insights into its binding mode and have helped in designing more effective derivatives. For instance, molecular docking simulations have shown that this compound can bind tightly to the active sites of certain kinases, suggesting its potential as a lead compound for drug development.

The synthesis of< strong>Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The iodination step at the 4-position is particularly critical and must be performed under controlled conditions to avoid side reactions. Advances in synthetic methodologies have enabled chemists to achieve high selectivity and efficiency in these transformations, making it feasible to produce this compound on a larger scale.

The applications of this compound extend beyond pharmaceuticals. It has also been explored as a building block in materials science, particularly in the development of organic electronic materials. The unique electronic properties conferred by the< strong>4-iodo and< strong>3-(trifluoromethoxy) groups make it an attractive candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Research has shown that derivatives of this compound can exhibit excellent charge transport properties, which are essential for their use in these applications.

In conclusion, Methyl 2-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806178-69-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery and advanced materials. As our understanding of its properties continues to grow, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific research.